Cas no 1779629-71-8 (3-(1-Aminoethyl)pyrrolidin-3-ol)

• Product Name: 3-(1-Aminoethyl)pyrrolidin-3-ol
• CAS No: 1779629-71-8
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 6216669
• PubChem ID: 105427554
• Update Time: 2025-05-22

3-(1-Aminoethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminoethyl)pyrrolidin-3-ol
• EN300-7280507
• 1779629-71-8
• 3-(1-Aminoethyl)pyrrolidin-3-ol

• Inchi： 1S/C6H14N2O/c1-5(7)6(9)2-3-8-4-6/h5,8-9H,2-4,7H2,1H3
• InChI Key： NTWVWGVXZCLDOB-UHFFFAOYSA-N
• SMILES： OC1(C(C)N)CNCC1

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1-Aminoethyl)pyrrolidin-3-ol

Research Brief on 3-(1-Aminoethyl)pyrrolidin-3-ol (CAS: 1779629-71-8) and Its Applications in Chemical Biology and Pharmaceutical Research

3-(1-Aminoethyl)pyrrolidin-3-ol (CAS: 1779629-71-8) is a chiral pyrrolidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its role as a key intermediate in the synthesis of novel dopamine receptor modulators and sigma-1 receptor ligands, which are being investigated for their neuroprotective and antipsychotic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(1-Aminoethyl)pyrrolidin-3-ol in the asymmetric synthesis of potent dopamine D3 receptor antagonists. The researchers utilized this compound as a chiral scaffold to develop selective ligands with improved blood-brain barrier permeability and reduced off-target effects compared to previous generations of antipsychotic drugs. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for schizophrenia and substance use disorders.

In the field of enzyme inhibition, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) explored the incorporation of 3-(1-Aminoethyl)pyrrolidin-3-ol into novel inhibitors of histone deacetylases (HDACs). The compound's hydroxyl and amino functional groups were shown to chelate zinc ions in the active site of HDAC enzymes, while its pyrrolidine ring provided optimal spatial orientation for binding. These inhibitors demonstrated selective activity against HDAC6, a target of interest for neurodegenerative diseases and certain cancers, with improved pharmacokinetic profiles over existing clinical candidates.

From a synthetic chemistry perspective, advances in the preparation of 3-(1-Aminoethyl)pyrrolidin-3-ol have been reported. A 2023 paper in Organic Process Research & Development described an improved catalytic asymmetric synthesis route using a chiral ruthenium catalyst, achieving >99% ee and 85% overall yield on multi-gram scale. This development addresses previous challenges in the large-scale production of enantiomerically pure material, which had limited broader evaluation of this scaffold in drug discovery programs.

Ongoing research presented at the 2024 American Chemical Society National Meeting suggests expanding applications of 3-(1-Aminoethyl)pyrrolidin-3-ol in radiopharmaceutical development. The compound's structure allows for facile incorporation of fluorine-18 and other PET isotopes, enabling the creation of novel neuroimaging agents. Preliminary in vivo studies in rodent models demonstrated excellent brain uptake and retention of these radioligands, supporting their potential for studying neurotransmitter systems in living subjects.

In conclusion, 3-(1-Aminoethyl)pyrrolidin-3-ol (CAS: 1779629-71-8) continues to emerge as a valuable scaffold in pharmaceutical research, with recent advancements demonstrating its versatility across multiple therapeutic areas. The compound's unique stereochemical properties and functional group arrangement make it particularly suited for CNS-targeted drug development and enzyme inhibition strategies. Future research directions likely include further optimization of synthetic routes, expanded structure-activity relationship studies, and translation of preclinical findings into clinical candidates.